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Compound of Interest

Compound Name: Methyl chroman-2-carboxylate

Cat. No.: B1354886 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Methyl chroman-2-carboxylate, a key compound in various research

applications, requires meticulous disposal procedures due to its potential hazards. This guide

provides essential, step-by-step instructions for its safe disposal, ensuring operational integrity

and regulatory compliance.

Immediate Safety and Hazard Profile
Methyl chroman-2-carboxylate is associated with specific health risks that necessitate careful

handling to avoid exposure. Based on available safety data, the compound is classified with the

following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Given these classifications, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. This includes, but is not limited to, chemical-resistant gloves, safety goggles or a
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face shield, and a laboratory coat. All handling should be performed in a well-ventilated area or

under a chemical fume hood to minimize the risk of inhalation.

Quantitative Data Summary
For quick reference, the key identifiers and properties of Methyl chroman-2-carboxylate are

summarized in the table below.

Property Value

CAS Number 113771-58-7

Molecular Formula C₁₁H₁₂O₃

Molecular Weight 192.21 g/mol

Hazard Statements H302, H315, H319, H335

Precautionary Statements
P261, P280, P301+P312, P302+P352,

P305+P351+P338

Data sourced from AiFChem[1]

Step-by-Step Disposal Protocol
The proper disposal of methyl chroman-2-carboxylate is a critical procedure that must be

handled as hazardous waste. Adherence to institutional, local, and national regulations is

imperative.

Experimental Workflow for Disposal
The following detailed methodology outlines the process for the safe disposal of methyl
chroman-2-carboxylate waste.

Waste Segregation and Collection:

Designate a specific, clearly labeled, and chemically compatible waste container for

methyl chroman-2-carboxylate and any contaminated materials (e.g., weighing paper,

pipette tips, gloves).
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The container must be kept securely closed when not in use.

Do not mix this waste with other chemical streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Handling of Spills:

In the event of a spill, immediately evacuate non-essential personnel.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain and absorb the spill with an inert material such as

vermiculite or sand.

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.

Clean the spill area thoroughly.

Prevent any spilled material from entering drains or waterways.

Container Management:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Methyl chroman-2-carboxylate," and the relevant hazard pictograms.

Final Disposal:

The ultimate disposal of the waste must be conducted by a licensed and approved

hazardous waste disposal company.[2]

Contact your institution's EHS office to arrange for the pickup and disposal of the waste

container.
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One common method for the disposal of organic chemical waste is incineration in a

specialized chemical incinerator equipped with afterburners and scrubbers to minimize

environmental impact.[3]

Disposal Workflow Diagram
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Start: Methyl Chroman-2-Carboxylate
Waste Generation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste
into a Designated Container

Spill Occurred?

3a. Handle Spill with
Inert Absorbent

Yes

4. Securely Close and Label
'Hazardous Waste'

No

5. Store in a Cool, Dry,
Well-Ventilated Area

6. Contact Environmental
Health & Safety (EHS)

7. Licensed Professional
Waste Disposal

End: Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl chroman-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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